Cas no 27094-65-1 (1-Butanamine,2-methyl-N-(2-methylbutyl)-)

1-Butanamine,2-methyl-N-(2-methylbutyl)- structure

27094-65-1 structure

Product Name:1-Butanamine,2-methyl-N-(2-methylbutyl)-

CAS No:27094-65-1

Molecular Formula:C₁₀H₂₃N

Molecular Weight:157.29632

CID:263591

PubChem ID:12418701

1-Butanamine,2-methyl-N-(2-methylbutyl)- Properties

Names and Identifiers

- 1-Butanamine,2-methyl-N-(2-methylbutyl)-
- 1 1-DIMETHYL-DI-N-BUTYLAMINE
- bis-(2-methyl-butyl)-amine
- bis-(2-Methylbutyl)amine
- N,N-bis(2-methylbutyl)amine
- N-(2-methylbutyl)-2-methyl-1-butanamine
- SCHEMBL276134
- 27094-65-1
- NS00050078
- AKOS011989331
- 1-Butanamine, 2-methyl-N-(2-methylbutyl)-
- GNSBJLGFTFJIAC-UHFFFAOYSA-N
- DTXSID00885379
- +Expand
- InChIKey： GNSBJLGFTFJIAC-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H23N/c1-5-9(3)7-11-8-10(4)6-2/h9-11H,5-8H2,1-4H3
- SMILES： CC(CC)CNCC(C)CC

Computed Properties

Exact Mass: 157.18319
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 6
Monoisotopic Mass: 157.18305
Heavy Atom Count: 11
Complexity: 70.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 12

Experimental Properties

PSA: 12.03
Refractive Index: 1.424
Boiling Point: 181.4°Cat760mmHg
Flash Point: 45.7°C
Density: 0.774

1-Butanamine,2-methyl-N-(2-methylbutyl)- Synthesis

Synthetic Circuit 1

137-32-6

27094-65-1

96-15-1

Reaction Conditions

1.1 Reagents: Urea , Potassium carbonate Catalysts: 1,3-Bis(diphenylphosphino)propane , Chloro(η5-2,4-cyclopentadien-1-yl)[1,1′-(1,2-ethanediyl)bis[1,1-diphenylphosphin… Solvents: Diglyme ; 12 h, 160 °C

Reference

: Amination of aliphatic alcohols with urea catalyzed by ruthenium complexes: effect of supporting ligands

Dindar, Sara; Nemati Kharat, Ali, Journal of Coordination Chemistry, 2020, 73(13), 1954-1966

Synthetic Circuit 2

116-53-0

27094-65-1

1113-57-1

96-15-1

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Aluminum magnesium oxide (Al2MgO4) , Ruthenium tungsten oxide Solvents: Cyclopentyl methyl ether ; 6 bar, rt → 200 °C; 6.5 h, 50 bar, 200 °C

Reference

: One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis

Coeck, Robin; De Vos, Dirk E., Green Chemistry, 2020, 22(15), 5105-5114